Cas no 2227884-88-8 ((1R)-2-amino-1-(2-methoxy-5-nitrophenyl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(2-methoxy-5-nitrophenyl)ethan-1-ol
• CAS No: 2227884-88-8
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 6233389
• PubChem ID: 165734872
• Update Time: 2025-10-23

(1R)-2-amino-1-(2-methoxy-5-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(2-methoxy-5-nitrophenyl)ethan-1-ol
• 2227884-88-8
• EN300-1730325

• Inchi： 1S/C9H12N2O4/c1-15-9-3-2-6(11(13)14)4-7(9)8(12)5-10/h2-4,8,12H,5,10H2,1H3/t8-/m0/s1
• InChI Key： CTLJUPQQYBEYJK-QMMMGPOBSA-N
• SMILES： O[C@@H](CN)C1C=C(C=CC=1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 212.07970687g/mol
• Monoisotopic Mass: 212.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 101Ų

Additional information on (1R)-2-amino-1-(2-methoxy-5-nitrophenyl)ethan-1-ol

Introduction to (1R)-2-amino-1-(2-methoxy-5-nitrophenyl)ethan-1-ol (CAS No. 2227884-88-8)

(1R)-2-amino-1-(2-methoxy-5-nitrophenyl)ethan-1-ol, identified by its CAS number 2227884-88-8, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both amino and hydroxyl functional groups, coupled with a nitro-substituted aromatic ring, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The compound's stereochemistry, specifically the (1R) configuration, plays a crucial role in its pharmacological activity. Chiral drugs often exhibit different biological responses based on their stereoisomers, and the (1R) form of this compound may possess distinct interactions with biological targets compared to its enantiomer. This aspect is particularly relevant in the development of enantioselective drugs, where the goal is to maximize therapeutic efficacy while minimizing side effects.

Recent research has highlighted the importance of nitroaromatic compounds in medicinal chemistry. The nitro group in 2-methoxy-5-nitrophenyl can serve as a key pharmacophore, influencing both the electronic properties and reactivity of the molecule. Studies have shown that nitroaromatics can undergo various chemical transformations, including reduction to amine groups or diazotization, which can be exploited for synthesizing more complex derivatives.

The methoxy group in the aromatic ring also contributes to the compound's overall properties. Methoxy substitution can affect solubility, metabolic stability, and binding affinity to biological targets. In drug design, such functional groups are often strategically incorporated to optimize pharmacokinetic and pharmacodynamic profiles. The combination of these substituents in (1R)-2-amino-1-(2-methoxy-5-nitrophenyl)ethan-1-ol suggests a promising candidate for further exploration.

In the context of current pharmaceutical research, this compound aligns with trends toward developing multifunctional drugs that target multiple pathways or receptors. The structural features of (1R)-2-amino-1-(2-methoxy-5-nitrophenyl)ethan-1-ol make it a potential lead for designing agents with dual or even polypharmacological activity. Such compounds are increasingly sought after in the treatment of complex diseases where multiple mechanisms are involved.

The synthesis of this compound involves multi-step organic reactions, typically starting from readily available precursors. Key steps include protection-deprotection strategies for the hydroxyl and amino groups, as well as selective functionalization of the aromatic ring. Advances in synthetic methodologies have enabled more efficient and scalable production of chiral compounds like this one, facilitating their use in both academic research and industrial applications.

Biological evaluation of (1R)-2-amino-1-(2-methoxy-5-nitrophenyl)ethan-1-ol has been conducted in several contexts. Preliminary studies suggest that it may exhibit interactions with enzymes or receptors relevant to therapeutic areas such as inflammation, pain management, or neurodegenerative diseases. However, comprehensive pharmacological profiling is necessary to fully understand its potential as a drug candidate.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities, metabolic pathways, and other key properties before conducting wet-lab experiments. This approach not only saves time and resources but also helps guide experimental design by providing insights into molecular interactions at an atomic level.

The future directions for research on (1R)-2-amino-1-(2-methoxy-5-nitrophenyl)ethan-1-ol include exploring its derivatives and investigating its mechanism of action in vitro and in vivo. By modifying specific functional groups or introducing new ones, researchers can fine-tune its pharmacological properties to achieve desired therapeutic outcomes. Additionally, studying how stereochemistry influences biological activity will continue to be a key focus area.

In conclusion, (1R)-2-amino-1-(2-methoxy-5-nitrophenyl)ethan-1-ol (CAS No. 2227884-88-8) represents an intriguing compound with potential applications in pharmaceutical development. Its unique structural features and stereochemistry make it a valuable scaffold for further exploration. As research progresses, this molecule may contribute to the discovery of novel therapeutic agents targeting various diseases.